Cas no 881208-24-8 (N-methyl-6-phenyl-2-pyrazinamine)

N-methyl-6-phenyl-2-pyrazinamine structure
881208-24-8 structure
Product Name:N-methyl-6-phenyl-2-pyrazinamine
CAS No:881208-24-8
MF:C11H11N3
MW:185.225141763687
CID:2193664
PubChem ID:64177989
Update Time:2025-04-21

N-methyl-6-phenyl-2-pyrazinamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-6-phenyl-2-pyrazinamine
    • SCHEMBL5914232
    • AKOS013497349
    • 881208-24-8
    • DB-335402
    • Inchi: 1S/C11H11N3/c1-12-11-8-13-7-10(14-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,12,14)
    • InChI Key: DWOBEPMRBRMGKS-UHFFFAOYSA-N
    • SMILES: N1C(=CN=CC=1C1C=CC=CC=1)NC

Computed Properties

  • Exact Mass: 185.095297364Da
  • Monoisotopic Mass: 185.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.8Ų
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